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Introduction: A Versatile Reagent for Radical
Transformations

In the landscape of synthetic organic chemistry, the strategic introduction of halogens and the
formation of carbon-carbon bonds are fundamental endeavors. Bromotrichloromethane
(CBrCls), a heavy, colorless liquid, has emerged as a important reagent, particularly in the
domain of free-radical chemistry.[1] Its utility stems from the inherent weakness of the carbon-
bromine bond, a feature that allows for its selective homolytic cleavage to generate the
synthetically valuable trichloromethyl radical («CCls).

This technical guide provides an in-depth exploration of the chemical properties of
bromotrichloroethane, offering a framework for its effective application in synthesis. We will
delve into the causality behind its reactivity, present detailed, field-proven protocols for its use
in key transformations, and provide the necessary data for its characterization and safe
handling. This document is intended for researchers, scientists, and drug development
professionals seeking to leverage the unique reactivity of this compound.
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Core Chemical and Physical Properties

A thorough understanding of a reagent's fundamental properties is paramount to its successful
application. The key physicochemical characteristics of bromotrichloroethane are
summarized below.

Property Value Reference(s)
Molecular Formula CBrCls [1]

Molar Mass 198.27 g/mol [1]
Appearance Colorless liquid [1112]

Density 2.012 g/mL at 25 °C [2]

Boiling Point 105 °C [1][2]

Melting Point -5.7°C [2]

B Insoluble in water; soluble in
Solubility [2]
alcohol and ether

Refractive Index 1.5065 at 20 °C [2]

The Heart of Reactivity: Bond Dissociation Energies

The synthetic utility of bromotrichloroethane is fundamentally governed by the disparate
strengths of its carbon-halogen bonds. The carbon-bromine bond is significantly weaker than
the carbon-chlorine bonds within the same molecule. This disparity dictates that under radical
conditions, the C-Br bond will cleave preferentially.

To quantify this, we can calculate the bond dissociation energy (BDE) for the C-Br bond using
the heats of formation (AH°f) of the resulting radicals.

Calculation of the C-Br Bond Dissociation Energy:

The homolytic cleavage of the C-Br bond can be represented as: CBrCls(g) — *CCls(g) + *Br(g)
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The BDE can be calculated using the following equation: BDE(C-Br) = AH°f(«CCls) + AH°f(*Br)
- AH°f(CBrClIs)

Given the following standard enthalpies of formation at 298 K:

e AH°f(«CClIs) = 19.7 kcal/mol[2]

o AH°f(eBr) = 26.74 kcal/mol

o AH°f(CBrCls) = -8.7 kcal/mol[2]

BDE(C-Br) = 19.7 kcal/mol + 26.74 kcal/mol - (-8.7 kcal/mol) = 55.14 kcal/mol

In contrast, the C-Cl bond dissociation energies in chlorinated methanes are significantly
higher, typically in the range of 79-84 kcal/mol. This substantial energy difference underscores
the selective generation of the trichloromethyl radical from bromotrichloroethane.

Higher Energy Requirement

C-Cl Homolysis
(BDE > 80 kcal/mol)

C-Br Homolysis
Energy Input  \ Bromotrichloroethane (BDE =55 kcal/mol)> Trichloromethyl Radical («CCls)
(Heat, Light) (CBrCls) + Bromine Radical (*Br)

Click to download full resolution via product page
Caption: Preferential C-Br bond cleavage in bromotrichloroethane.

Spectroscopic Characterization

Accurate identification of bromotrichloroethane is crucial before its use in synthesis. The
following spectroscopic data are characteristic of the compound.
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13C NMR: A single resonance is expected for the carbon atom in bromotrichloroethane.
The chemical shift will be influenced by the electronegative halogen atoms. While a specific
spectrum for CBrCls is not readily available, based on data for similar compounds like
bromo-2-chloroethane, the signal for the carbon in CBrCls would be expected to appear in
the downfield region of the spectrum.[3]

'H NMR: Bromotrichloroethane contains no protons, and therefore, its *H NMR spectrum
will show no signals. This can be a useful diagnostic tool to confirm the purity of the
compound, as proton-containing impurities would be readily detectable.

Infrared (IR) Spectroscopy: The IR spectrum of bromotrichloroethane is characterized by
strong absorptions corresponding to the C-Cl and C-Br stretching vibrations. The C-CI
stretching vibrations typically appear in the region of 800-600 cm~1, while the C-Br stretch is
found at lower wavenumbers, generally between 600-500 cm~1.[4]

Applications in Organic Synthesis

The selective generation of the trichloromethyl radical makes bromotrichloroethane a

valuable tool in a variety of synthetic transformations.

Free-Radical Addition to Alkenes

One of the most common applications of bromotrichloroethane is the anti-Markovnikov

addition of the trichloromethyl group across a double bond.[5] This reaction proceeds via a

free-radical chain mechanism.

Mechanism:

Initiation: The reaction is initiated by the homolytic cleavage of the C-Br bond in
bromotrichloroethane, typically induced by heat or light, to generate a trichloromethyl
radical.[6][7]

Propagation:

o The trichloromethyl radical adds to the alkene at the less substituted carbon, leading to the
formation of a more stable secondary or tertiary radical intermediate.
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o This new radical then abstracts a bromine atom from another molecule of
bromotrichloroethane, yielding the final product and regenerating a trichloromethyl
radical to continue the chain.

e Termination: The chain reaction is terminated by the combination of any two radical species.

Initiation
CBrCls —~ «CCls + «Br

Propagation Step 1 ‘ Chain Continues .
+CCls + R-CH=CH: ~ R-CH-CH:cCls [ EeEleoenerated)

Alkene /’—_/‘/
(R-CH=CHz) e
CBrCl . Propagation Step 2
’ R-CH-CH2CCls + CBrCls ~ R-CH(Br)-CH2CCls + *CClz

gem-Dichloroalkene

\/

CBrCls + PPhs [Ph3P-CCl2Br]*Cl- / PhsP=CCl2 (R-CH=CCL)

I

Wittig-type Reaction

Aldehyde /
(R-CHO)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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